molecular formula C18H21O8P B040576 Fosbretabulin CAS No. 222030-63-9

Fosbretabulin

Cat. No.: B040576
CAS No.: 222030-63-9
M. Wt: 396.3 g/mol
InChI Key: WDOGQTQEKVLZIJ-WAYWQWQTSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions

Fosbretabulin disodium is synthesized from Combretastatin A4 through a phosphorylation reaction. The process involves the reaction of Combretastatin A4 with phosphoric acid in the presence of a suitable base to form the disodium phosphate ester . The reaction conditions typically include a controlled temperature and pH to ensure the formation of the desired product.

Industrial Production Methods

The industrial production of this compound disodium follows a similar synthetic route but on a larger scale. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency and purity of the final product. The compound is then purified through crystallization and dried to obtain the final product in solid form .

Chemical Reactions Analysis

Types of Reactions

Fosbretabulin disodium undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various derivatives of Combretastatin A4, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Fosbretabulin disodium has a wide range of scientific research applications, including:

Mechanism of Action

Fosbretabulin disodium exerts its effects by binding to the colchicine-binding site on tubulin, a protein that forms microtubules. This binding disrupts the polymerization of tubulin, leading to the destabilization of microtubules. As a result, the compound selectively targets proliferating endothelial cells in tumors, causing the regression of nascent tumor neovessels, reducing tumor blood flow, and inducing central tumor necrosis .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

This compound disodium is unique due to its water solubility, which enhances its bioavailability and makes it easier to administer in a clinical setting. Additionally, its selective targeting of tumor vasculature makes it a promising candidate for cancer therapy .

Properties

IUPAC Name

[2-methoxy-5-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenyl] dihydrogen phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21O8P/c1-22-14-8-7-12(9-15(14)26-27(19,20)21)5-6-13-10-16(23-2)18(25-4)17(11-13)24-3/h5-11H,1-4H3,(H2,19,20,21)/b6-5-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WDOGQTQEKVLZIJ-WAYWQWQTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=CC2=CC(=C(C(=C2)OC)OC)OC)OP(=O)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)/C=C\C2=CC(=C(C(=C2)OC)OC)OC)OP(=O)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21O8P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401028843
Record name Fosbretabulin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401028843
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

396.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

222030-63-9
Record name Combretastatin A4 phosphate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=222030-63-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Fosbretabulin [INN]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0222030639
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Fosbretabulin
Source DrugBank
URL https://www.drugbank.ca/drugs/DB12577
Description The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information.
Explanation Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode)
Record name Fosbretabulin
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401028843
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name FOSBRETABULIN
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I5590ES2QZ
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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